Cas no 91060-92-3 (1-(4-hydroxy-2,6-dimethylphenyl)ethanone)

• Product Name: 1-(4-hydroxy-2,6-dimethylphenyl)ethanone
• CAS No: 91060-92-3
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 2813315
• PubChem ID: 4057370
• Update Time: 2025-05-24

1-(4-hydroxy-2,6-dimethylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxy-2,6-dimethylphenyl)ethanone
• DTXSID40398857
• 91060-92-3
• IRGVMVPBEQQZEQ-UHFFFAOYSA-N
• AKOS017515011
• Ethanone, 1-(4-hydroxy-2,6-dimethylphenyl)-
• SCHEMBL2380154
• CS-0247397
• 845-878-3
• DTXCID70349716
• EN300-365413
• 1-(4-hydroxy-2,6-dimethylphenyl)ethan-1-one
• Z1255419846

• Inchi： 1S/C10H12O2/c1-6-4-9(12)5-7(2)10(6)8(3)11/h4-5,12H,1-3H3
• InChI Key： IRGVMVPBEQQZEQ-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C(C(C)=O)=C(C)C=1

Computed Properties

• Exact Mass: 164.083729621Da
• Monoisotopic Mass: 164.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(4-hydroxy-2,6-dimethylphenyl)ethanone

1-(4-Hydroxy-2,6-Dimethylphenyl)Ethanone: A Comprehensive Overview

1-(4-Hydroxy-2,6-Dimethylphenyl)ethanone, also known by its CAS registry number CAS No. 91060-92-3, is a compound of significant interest in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a hydroxyl group at the para position of a phenyl ring that is further substituted with two methyl groups at the ortho positions. The ethanone functional group attached to this aromatic system adds to its chemical versatility, making it a valuable molecule for both academic and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(4-hydroxy-2,6-dimethylphenyl)ethanone. Researchers have explored various methodologies, including Friedel-Crafts acylation and Suzuki coupling reactions, to construct this compound. These methods not only enhance the yield but also improve the purity of the product, which is crucial for its application in sensitive areas such as drug discovery and material science.

The compound's unique structure endows it with remarkable properties. For instance, the presence of the hydroxyl group at the para position facilitates hydrogen bonding, which significantly influences its solubility and stability in different solvents. This property makes it an ideal candidate for use in pharmaceutical formulations where controlled release is desired. Additionally, the methyl groups at the ortho positions contribute to the molecule's lipophilicity, enhancing its ability to cross biological membranes—a critical factor in drug delivery systems.

Recent studies have highlighted the potential of 1-(4-hydroxy-2,6-dimethylphenyl)ethanone in the field of materials science. Scientists have investigated its use as a precursor for synthesizing advanced polymers and organic semiconductors. The compound's ability to undergo various polymerization reactions has opened new avenues for developing high-performance materials with tailored electronic properties. Furthermore, its role as a building block in organic synthesis has been extensively documented, showcasing its utility in constructing complex molecular architectures.

In the realm of pharmacology, CAS No. 91060-92-3 has garnered attention due to its potential as a lead compound for drug development. Preclinical studies have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant activities. These findings suggest that it could serve as a starting point for designing novel therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

The environmental impact of 1-(4-hydroxy-2,6-dimethylphenyl)ethanone has also been a topic of recent research. Studies have focused on understanding its biodegradation pathways and toxicity profiles. Results indicate that under specific environmental conditions, the compound can undergo microbial degradation, reducing its persistence in ecosystems. However, further research is required to fully assess its long-term environmental effects and ensure sustainable practices during its production and application.

In conclusion, 1-(4-hydroxy-2,6-dimethylphenyl)ethanone, or CAS No. 91060-92-3, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial innovation.